Cas no 2167018-00-8 (4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole)

• Product Name: 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole
• CAS No: 2167018-00-8
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5941794
• PubChem ID: 165481796
• Update Time: 2025-08-03

4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole
• EN300-1301107
• 2167018-00-8

• Inchi： 1S/C8H11ClN2/c1-11-5-7(4-9)8(10-11)6-2-3-6/h5-6H,2-4H2,1H3
• InChI Key： LBDIQOMAQCRNQD-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C)N=C1C1CC1

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole

Comprehensive Overview of 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole (CAS No. 2167018-00-8)

The compound 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole (CAS No. 2167018-00-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and chloromethyl functional group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole. This trend reflects broader industry priorities, such as green chemistry and atom economy, which aim to minimize environmental impact. The compound's pyrazole core is particularly noteworthy, as pyrazole derivatives are frequently studied for their bioactivity and structural versatility. These attributes make it a hot topic in medicinal chemistry forums and patent literature.

From an analytical perspective, 2167018-00-8 presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are often employed to characterize its purity and stability. Such analyses are critical for ensuring reproducibility in research, a key concern for scientists working with fine chemicals. The compound's chloromethyl group also offers reactivity that can be leveraged in cross-coupling reactions, a subject of intense study in modern organic synthesis.

The agrochemical sector has shown growing interest in 3-cyclopropyl-1-methyl-1H-pyrazole derivatives due to their potential as pesticide intermediates. With global emphasis on crop protection and food security, researchers are investigating how such compounds could contribute to next-generation plant health solutions. However, it's essential to note that any applications must comply with stringent regulatory standards and safety protocols, which are frequently updated in response to new scientific findings.

For synthetic chemists, the CAS No. 2167018-00-8 represents a building block with diverse possibilities. Its molecular architecture allows for strategic modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach aligns with current drug discovery paradigms that prioritize molecular diversity. Additionally, the compound's stability under various conditions makes it suitable for scale-up processes, a practical consideration for industrial applications.

In the context of intellectual property, 4-(chloromethyl)-3-cyclopropyl-1-methyl-1H-pyrazole has appeared in multiple patent applications, particularly those related to small molecule therapeutics. This reflects the compound's perceived value in proprietary research. Legal professionals and R&D teams often monitor such developments closely, as they may influence innovation strategies and competitive positioning in the pharmaceutical landscape.

Looking ahead, the scientific trajectory for 2167018-00-8 appears promising. As computational methods like molecular docking and QSAR modeling become more sophisticated, researchers can better predict and optimize the biological activity of its derivatives. This synergy between computational chemistry and experimental validation represents an exciting frontier in the study of heterocyclic compounds and their applications in addressing contemporary health and agricultural challenges.